Cas no 868981-53-7 (N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide)

• Product Name: N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide
• CAS No: 868981-53-7
• MF: C₁₉H₂₁N₃O₅S
• MW: 403.45214343071
• CID: 5878350
• PubChem ID: 18561385
• Update Time: 2025-07-15

N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl]-N'-benzyloxamide
• SR-01000016642-1
• F1843-0065
• AKOS024613933
• 868981-53-7
• SR-01000016642
• N-{[3-(benzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-benzylethanediamide
• N1-benzyl-N2-((3-(phenylsulfonyl)oxazolidin-2-yl)methyl)oxalamide
• N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide

• Inchi： 1S/C19H21N3O5S/c23-18(20-13-15-7-3-1-4-8-15)19(24)21-14-17-22(11-12-27-17)28(25,26)16-9-5-2-6-10-16/h1-10,17H,11-14H2,(H,20,23)(H,21,24)
• InChI Key： RCJHJKUSBVXJTM-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCO1)(=O)C(NCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 403.12019195g/mol
• Monoisotopic Mass: 403.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 113Ų

Additional information on N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide

N-{3-(Benzenesulfonyl)-1,3-Oxazolidin-2-ylmethyl}-N'-Benzylethanediamide (CAS No. 868981-53-7): A Comprehensive Overview

N-{3-(Benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide (CAS No. 868981-53-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzene sulfonyl and oxazolidine, and it possesses unique structural features that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide consists of a central oxazolidine ring, which is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom. The benzenesulfonyl group is attached to the oxazolidine ring at the 3-position, while the benzylethanediamide moiety is linked to the nitrogen atom of the oxazolidine ring. This intricate arrangement imparts specific chemical properties and biological activities to the compound.

Recent studies have highlighted the potential of N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide in various therapeutic areas. One notable application is its use as a prodrug, which can enhance the bioavailability and efficacy of other drugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The benzenesulfonyl and oxazolidine groups in this compound can be designed to facilitate such conversions, making it an attractive candidate for drug delivery systems.

In addition to its prodrug potential, N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide has shown promising results in preclinical studies for its anti-inflammatory and analgesic properties. Inflammation is a complex biological response involving immune cells, blood vessels, and molecular mediators. The compound's ability to modulate key inflammatory pathways, such as the inhibition of cyclooxygenase (COX) enzymes and the reduction of pro-inflammatory cytokines, makes it a potential therapeutic agent for conditions like arthritis and chronic pain.

Furthermore, research has explored the role of N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide in neurodegenerative diseases. Neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, are characterized by progressive neuronal loss and cognitive decline. The compound's ability to cross the blood-brain barrier and its neuroprotective effects have been investigated in animal models. Preliminary findings suggest that it may help reduce oxidative stress and prevent neuronal cell death, offering hope for new treatment strategies.

The synthesis of N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the oxazolidine ring, followed by the introduction of the benzenesulfonyl group, and finally the coupling with benzylethanediamide moiety. Advanced techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to optimize these processes.

From a pharmacological standpoint, N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide exhibits favorable pharmacokinetic properties. Its solubility, stability, and permeability are crucial factors that determine its effectiveness as a therapeutic agent. Preclinical studies have demonstrated that it has good oral bioavailability and a favorable safety profile, making it suitable for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide in various indications. Phase I trials have shown promising results in terms of tolerability and pharmacodynamic effects. Ongoing Phase II trials are focusing on specific conditions such as chronic pain management and neurodegenerative diseases.

In conclusion, N-{3-(benzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-benzylethanediamide (CAS No. 868981-53-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for various therapeutic applications. As research continues to advance, this compound holds promise for addressing unmet medical needs and improving patient outcomes.